2-chloro-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-chloro-N-[(3-chloro-4-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H12Cl2N2OS/c1-9-6-7-10(8-13(9)17)18-15(21)19-14(20)11-4-2-3-5-12(11)16/h2-8H,1H3,(H2,18,19,20,21)
• InChI Key: FKIMIYAPDGVHKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2Cl)Cl
• Molecular Formula: C15H12Cl2N2OS
• Molecular Weight: 339.2 g/mol

Description

2-chloro-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical formula, C15H12Cl2N2OS, and is commonly referred to as CCMTB.

Mechanism of Action

The mechanism of action of CCMTB involves the inhibition of specific proteins, such as protein kinase C and mitogen-activated protein kinase, which are involved in various cellular processes, including cell proliferation, survival, and neurotransmitter release.
Biochemical and Physiological Effects:
CCMTB has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, regulation of neurotransmitter release, and modulation of synaptic plasticity. Additionally, CCMTB has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using CCMTB in lab experiments is its specificity in targeting specific proteins involved in various cellular processes. However, one limitation is the potential for off-target effects, which may affect the interpretation of experimental results.

Future Directions

Future research on CCMTB could focus on its potential applications in other scientific research fields, such as immunology and infectious diseases. Additionally, further studies could investigate the potential for CCMTB to be used as a therapeutic agent for various diseases, including cancer and neurological disorders.

Synthesis Methods

The synthesis of CCMTB involves the reaction of 2-chlorobenzoyl isothiocyanate with 3-chloro-4-methylaniline. The resulting product is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

CCMTB has been studied for its potential applications in various scientific research fields, including cancer research and neuroscience. In cancer research, CCMTB has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In neuroscience, CCMTB has been studied for its potential role in regulating neurotransmitter release and synaptic plasticity.